Cas no 946380-55-8 (3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946380-55-8
• MF: C₂₁H₂₆N₂O₅S
• MW: 418.506544589996
• CID: 5514983
• Update Time: 2025-08-02

3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3,4-dimethoxy-N-[1,2,3,4-tetrahydro-1-(2-methyl-1-oxopropyl)-6-quinolinyl]-
• 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• InChI Key： UHNCSJCYNFEDIB-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)C(C)C)(=O)=O)=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Comprehensive Overview of 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946380-55-8)

3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946380-55-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a tetrahydroquinoline core, which is a privileged scaffold in medicinal chemistry, known for its versatility in drug design. The presence of dimethoxy and 2-methylpropanoyl substituents further enhances its molecular interactions, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in drug discovery and development. Researchers are particularly intrigued by the structure-activity relationship (SAR) of this compound, as its tetrahydroquinoline moiety is often associated with bioactivity against various targets. The dimethoxy groups contribute to its lipophilicity, which can influence its pharmacokinetic properties, such as absorption and distribution. These characteristics align with current trends in precision medicine, where molecular optimization is key to developing targeted therapies.

The compound’s CAS No. 946380-55-8 serves as a critical identifier in chemical databases, enabling researchers to access its physicochemical data, synthetic routes, and safety profiles. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are commonly employed to characterize its purity and confirm its structure. Given the growing emphasis on green chemistry, synthetic methodologies for this compound are also being refined to minimize environmental impact, a topic highly relevant to modern pharmaceutical manufacturing.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide?" While its exact biological targets remain under investigation, preliminary studies suggest its relevance in modulating enzymatic pathways, particularly those involving sulfonamide-binding proteins. This aligns with the broader interest in small-molecule inhibitors as tools for probing cellular mechanisms or as leads for drug development.

Another hot topic is the synthetic accessibility of this compound. Researchers often inquire about efficient routes to produce it, given the complexity of its tetrahydroquinoline core. Recent advancements in catalytic hydrogenation and microwave-assisted synthesis have streamlined its preparation, reducing reaction times and improving yields. Such innovations are critical for accelerating the drug discovery pipeline, a priority for the pharmaceutical industry.

From an SEO perspective, keywords like "sulfonamide derivatives," "tetrahydroquinoline synthesis," and "CAS 946380-55-8 applications" are highly relevant, as they reflect common queries from academic and industrial researchers. By addressing these topics, this article aims to provide a comprehensive resource that bridges the gap between chemical research and practical applications, while adhering to the latest trends in sustainable chemistry and molecular design.

In summary, 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential bioactivity, positions it as a valuable candidate for further exploration. As the scientific community continues to prioritize targeted drug design and eco-friendly synthesis, compounds like this will undoubtedly remain at the forefront of innovation.